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Introduction

Siglec-7 (Sialic acid-binding immunoglobulin-like lectin 7) is a transmembrane protein
predominantly expressed on natural killer (NK) cells, as well as on subsets of monocytes and T
cells. As an inhibitory receptor, Siglec-7 plays a crucial role in regulating immune responses by
recognizing sialic acid-containing ligands on target cells. Engagement of Siglec-7 can lead to
the inhibition of NK cell cytotoxicity and cytokine secretion.[1][2] This makes the study of
Siglec-7 and its signaling pathways of significant interest in immunology and oncology
research, particularly in the context of cancer immunotherapy. This document provides detailed
protocols for the use of anti-Siglec-7 antibodies in Western Blotting (WB) and
Immunohistochemistry (IHC) applications.

Data Presentation

Table 1: Recommended Antibody Dilutions and Conditions
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o Recommended . ) Incubation
Application . o Incubation Time
Starting Dilution Temperature

Room Temperature or

Western Blot (WB) 1:1000 2 hours or Overnight 4°C
Immunohistochemistry ) Room Temperature or
1:100 1-2 hours or Overnight

(IHC-P) 4°C

Note: Optimal dilutions and conditions should be determined experimentally by the end-user.

Signaling Pathway

Siglec-7 functions as an inhibitory receptor on immune cells. Upon binding to its sialylated
ligands on target cells, the immunoreceptor tyrosine-based inhibition motifs (ITIMs) within the
cytoplasmic domain of Siglec-7 become phosphorylated by Src family kinases. This
phosphorylation creates docking sites for Src homology 2 (SH2) domain-containing
phosphatases, such as SHP-1 and SHP-2. These phosphatases then dephosphorylate
downstream signaling molecules involved in activating cellular responses, thereby suppressing
immune cell activation, such as NK cell-mediated cytotoxicity.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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